Cas no 817621-99-1 (Methanone,(2-mercaptophenyl)(3-methylphenyl)-)

• Product Name: Methanone,(2-mercaptophenyl)(3-methylphenyl)-
• CAS No: 817621-99-1
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 715599
• PubChem ID: 45098025
• Update Time: 2025-04-19

Methanone,(2-mercaptophenyl)(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-mercaptophenyl)(3-methylphenyl)-
• Methanone, (2-mercaptophenyl)(3-methylphenyl)- (9CI)
• 817621-99-1
• (3-Methylphenyl)(2-sulfanylphenyl)methanone

• Inchi： 1S/C14H12OS/c1-10-5-4-6-11(9-10)14(15)12-7-2-3-8-13(12)16/h2-9,16H,1H3
• InChI Key： YXWQAOBWJLWBNV-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1C(C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 228.061
• Monoisotopic Mass: 228.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1A^2
• XLogP3: 3.8